4'-O-Methyl quercetin
4'-O-Methyl quercetin
Tamarixetin belongs to the class of organic compounds known as 4'-o-methylated flavonoids. These are flavonoids with methoxy groups attached to the C4' atom of the flavonoid backbone. Tamarixetin is considered to be a practically insoluble (in water) and relatively neutral molecule. Tamarixetin has been primarily detected in urine. Outside of the human body, tamarixetin can be found in tea. This makes tamarixetin a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
603-61-2
VCID:
VC0191864
InChI:
InChI=1S/C16H14O7/c1-22-11-3-2-7(4-9(11)18)16-15(21)14(20)13-10(19)5-8(17)6-12(13)23-16/h2-6,15-19,21H,1H3
SMILES:
Molecular Formula:
C16H12O7
Molecular Weight:
318.28 g/mol
4'-O-Methyl quercetin
CAS No.: 603-61-2
Natural Products
VCID: VC0191864
Molecular Formula: C16H12O7
Molecular Weight: 318.28 g/mol
CAS No. | 603-61-2 |
---|---|
Product Name | 4'-O-Methyl quercetin |
Molecular Formula | C16H12O7 |
Molecular Weight | 318.28 g/mol |
IUPAC Name | 3,5,7-trihydroxy-2-(3-hydroxy-4-methoxyphenyl)-2,3-dihydrochromen-4-one |
Standard InChI | InChI=1S/C16H14O7/c1-22-11-3-2-7(4-9(11)18)16-15(21)14(20)13-10(19)5-8(17)6-12(13)23-16/h2-6,15-19,21H,1H3 |
Standard InChIKey | KQNGHARGJDXHKF-UHFFFAOYSA-N |
Canonical SMILES | COC1=C(C=C(C=C1)C2C(C(=O)C3=C(C=C(C=C3O2)O)O)O)O |
Physical Description | Solid |
Description | Tamarixetin belongs to the class of organic compounds known as 4'-o-methylated flavonoids. These are flavonoids with methoxy groups attached to the C4' atom of the flavonoid backbone. Tamarixetin is considered to be a practically insoluble (in water) and relatively neutral molecule. Tamarixetin has been primarily detected in urine. Outside of the human body, tamarixetin can be found in tea. This makes tamarixetin a potential biomarker for the consumption of this food product. |
Synonyms | 3,5,7-Trihydroxy-2-(3-hydroxy-4-methoxyphenyl)-4H-1-benzopyran-4-one; 3,3',5,7-Tetrahydroxy-4'-methoxyflavone; Tamaraxetin |
Reference | Duenas, M. et al., Eur. Food Res. Technol., 232, 103 (2011) Ameho, C.K. et al., J. Nutrit. Biochem., 19, 467 (2008) Angeloni, C. et al., Biochimie, 89, 73 (2007) |
PubChem Compound | 482576 |
Last Modified | Nov 11 2021 |
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